Cas no 692738-16-2 (1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-{naphtho[2,1-b]furan-2-carbonyl}piperazine)

• Product Name: 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-{naphtho[2,1-b]furan-2-carbonyl}piperazine
• CAS No: 692738-16-2
• MF: C₂₃H₁₇ClF₃N₃O₂
• MW: 459.84819483757
• CID: 5692326
• PubChem ID: 1489247
• Update Time: 2025-08-05

1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-{naphtho[2,1-b]furan-2-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS005104430
• 692738-16-2
• SMR000126121
• {4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}(naphtho[2,1-b]furan-2-yl)methanone
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-{naphtho[2,1-b]furan-2-carbonyl}piperazine
• benzo[e][1]benzofuran-2-yl-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone
• HMS2332M14
• 9R-0350
• MLS000541263
• CHEMBL1899633
• (4-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]PIPERAZINO)(NAPHTHO[2,1-B]FURAN-2-YL)METHANONE
• Methanone, [4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]naphtho[2,1-b]furan-2-yl-
• 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-{naphtho[2,1-b]furan-2-carbonyl}piperazine

• Inchi： 1S/C23H17ClF3N3O2/c24-18-11-15(23(25,26)27)13-28-21(18)29-7-9-30(10-8-29)22(31)20-12-17-16-4-2-1-3-14(16)5-6-19(17)32-20/h1-6,11-13H,7-10H2
• InChI Key： CCTPOFFVRPEBTK-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=C(C(F)(F)F)C=C2Cl)CC1)(C1OC2=CC=C3C(=C2C=1)C=CC=C3)=O

Computed Properties

• Exact Mass: 459.0961390g/mol
• Monoisotopic Mass: 459.0961390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 605.8±55.0 °C(Predicted)
• pka: 3.71±0.39(Predicted)

Additional information on 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-{naphtho[2,1-b]furan-2-carbonyl}piperazine

1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-{naphtho[2,1-b]furan-2-carbonyl}piperazine: A Comprehensive Overview

1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-{naphtho[2,1-b]furan-2-carbonyl}piperazine, also known by its CAS number 692738-16-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring system with a naphthofuran moiety and a chlorinated pyridine group. The presence of these functional groups makes it a versatile molecule with intriguing chemical properties and biological activity.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the naphthofuran core. This approach not only enhances the efficiency of the synthesis but also opens up possibilities for further structural modifications to explore its potential applications.

One of the most promising areas of research for this compound is its application in drug discovery. The naphthofuran moiety is known for its ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, making it a potential candidate for anti-cancer drug development. Additionally, the trifluoromethyl group on the pyridine ring contributes to the molecule's stability and bioavailability, further enhancing its pharmacological profile.

In terms of structural analysis, the compound's molecular weight is approximately 500 g/mol, with a molecular formula of C₂₀H₁₃ClF₃N₃O. Its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) has been extensively studied, revealing that it has moderate solubility in these solvents. This property is advantageous for its use in various laboratory techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The compound's thermal stability has also been a subject of recent investigations. Studies have shown that it can withstand temperatures up to 150°C without significant degradation, which is crucial for its application in thermal processing techniques such as crystallization and recrystallization. Furthermore, its spectral properties, including UV-vis absorption and fluorescence emission, have been characterized using state-of-the-art instrumentation. These properties are particularly relevant for its potential use in optoelectronic devices and sensors.

In conclusion, 1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-{naphtho[2,1-b]furan-2-carbonyl}piperazine (CAS No: 692738-16-2) is a multifaceted compound with a wide range of applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for researchers in these fields. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific progress.